Cas no 2221812-03-7 (2-Fluoro--4-methyl-5-phenylbenzaldehyde)

• Product Name: 2-Fluoro--4-methyl-5-phenylbenzaldehyde
• CAS No: 2221812-03-7
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• MDL: MFCD31619494
• CID: 5073977
• Update Time: 2026-03-01

2-Fluoro--4-methyl-5-phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-5-phenylbenzaldehyde
• 2-Fluoro--4-methyl-5-phenylbenzaldehyde

• MDL： MFCD31619494
• Inchi： 1S/C14H11FO/c1-10-7-14(15)12(9-16)8-13(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： KWFDTKCQBSLXBX-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC(C2C=CC=CC=2)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Fluoro--4-methyl-5-phenylbenzaldehyde

2-Fluoro-4-methyl-5-phenylbenzaldehyde: A Comprehensive Overview

2-Fluoro-4-methyl-5-phenylbenzaldehyde (CAS No: 2221812-03-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound, characterized by its unique structure featuring a fluorine atom at the 2-position, a methyl group at the 4-position, and a phenyl group at the 5-position on the benzaldehyde framework, exhibits intriguing chemical properties and broad applicability.

The synthesis of 2-fluoro-4-methyl-5-phenylbenzaldehyde has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the yield and purity of this compound, making it more accessible for large-scale applications.

From a structural standpoint, 2-fluoro-4-methyl-5-phenylbenzaldehyde exhibits a high degree of molecular complexity due to its substituted benzaldehyde framework. The presence of electron-withdrawing groups like fluorine and electron-donating groups like methyl and phenyl creates a unique electronic environment that influences its reactivity in various chemical transformations. This balance of electronic effects makes it an ideal substrate for exploring novel reaction mechanisms in organic chemistry.

Recent studies have highlighted the potential of 2-fluoro-4-methyl-5-phenylbenzaldehyde in drug discovery. Its ability to act as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy, with researchers leveraging its stereochemical properties to construct complex molecules with high enantioselectivity. Additionally, its role as a building block in the synthesis of bioactive compounds has been extensively documented, with several promising leads identified in anti-cancer and anti-inflammatory drug development.

In the realm of materials science, 2-fluoro-4-methyl-5-phenylbenzaldehyde has found applications in the development of advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has led to the creation of materials with enhanced thermal stability and mechanical properties. Furthermore, its photoresponsive behavior under UV light has opened new avenues for its use in photonic devices and sensors.

From an analytical perspective, the characterization of 2-fluoro-4-methyl-5-phenylbenzaldehyde has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools have enabled precise determination of its molecular structure and provided insights into its conformational dynamics. Such information is critical for understanding its behavior in different chemical environments and optimizing its use in various applications.

The environmental impact of 2-fluoro-4-methyl-5-phenylbenzaldehyde is another area that has received attention recently. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other synthetic compounds. However, further research is needed to fully assess its ecological footprint and develop strategies for minimizing any adverse effects.

In conclusion, 2-fluoro-4-methyl-5 phenylbenzaldehyde stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and application-oriented research, positions it as a key player in advancing modern chemistry. As ongoing studies continue to uncover new facets of this compound's properties and utility, it is poised to make even greater contributions to scientific innovation.